Chloride ion
Description
Chloride ion is an essential component of many physiological processes in the human body. It is an anion that plays a crucial role in the maintenance of the body's electrolyte balance. Chloride ion is also an important component of many chemical reactions and is used in various scientific research applications.
Scientific Research Applications
Environmental Monitoring and Water Quality
Chloride ions (Cl−) are prevalent in the environment and possess significant industrial and physiological functions. However, their excess in water can lead to ecological and health issues, making Cl− detection a critical research focus. Various methods for Cl− detection have been explored, including volumetric, spectrophotometry, electrochemical methods, ion chromatography, paper-based microfluidic technology, fluorescent molecular probes, and flow injection, each with its own advantages and limitations. These methods aim to achieve a simple, rapid, environmentally friendly, and robust detection of Cl− in water (Wu et al., 2021).
Ecosystem Functioning
The role of Cl− in forest ecosystems, traditionally viewed as conservative and used as a tracer for water and ion fluxes, is now being reconsidered. Studies have shown that in ecosystems with low Cl− deposition, there might be a net release of Cl−, indicating an internal source or a diminishing internal pool. This suggests that the conservative nature of Cl− may vary based on the local environmental conditions and Cl− deposition rates (Svensson et al., 2012).
Advanced Oxidation Processes
In advanced oxidation processes, like UV/persulfate and UV/H2O2, the presence of Cl− can significantly influence the rate of organic compound degradation. Cl− interacts with radicals generated during these processes, affecting the degradation rate and the dynamics of the process. Understanding the impact of Cl− is crucial for optimizing these water treatment methods (Zhang et al., 2018).
Corrosion Prevention in Concrete Structures
The interaction of chloride ions with reinforced concrete structures is a significant area of research, particularly in the context of corrosion control and prevention. Electrochemical chloride removal and inhibitors are explored as methods to mitigate the corrosive effects of chloride ions, ensuring the longevity and structural integrity of concrete infrastructures (Qiao et al., 2013).
Critical Care and Physiology
In critical care, chloride ions, as the principal anion in extracellular fluid, play a vital role in maintaining plasma tonicity and acid-base balance. Disorders in chloride concentration can have significant effects on patient health, necessitating a deeper understanding of chloride physiology, including its channels and the clinical relevance of disorders of chloraemia (Yunos et al., 2010).
properties
IUPAC Name |
chloride |
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InChI |
InChI=1S/ClH/h1H/p-1 |
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InChI Key |
VEXZGXHMUGYJMC-UHFFFAOYSA-M |
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Canonical SMILES |
[Cl-] |
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Molecular Formula |
Cl- |
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DSSTOX Substance ID |
DTXSID6043969 |
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| Record name | Chloride | |
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Molecular Weight |
35.45 g/mol |
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Physical Description |
Liquid |
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| Record name | Chloride ion | |
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Solubility |
6.3 mg/mL at 25 °C |
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| Record name | Chloride ion | |
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Product Name |
Chloride ion | |
CAS RN |
16887-00-6 |
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| Record name | Chloride | |
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| Record name | Chlorides | |
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| Record name | Chloride | |
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| Record name | CHLORIDE ION | |
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| Record name | Chloride ion | |
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Melting Point |
-101 °C |
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| Record name | Chloride ion | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000492 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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